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Compound of Interest

Compound Name: Ticarcillin monosodium hydrate

Cat. No.: B1260060

Get Quote

Executive Summary & Mechanistic Grounding
Ticarcillin is a semisynthetic, extended-spectrum carboxypenicillin widely utilized in both plant

tissue culture and mammalian cell culture to suppress Gram-negative bacterial

contamination[1]. In plant genetic engineering, it serves as a critical agent for eliminating

Agrobacterium tumefaciens post-transformation[2].

Mechanistically, ticarcillin exerts its bactericidal effect by irreversibly binding to Penicillin-

Binding Proteins (PBPs) located within the bacterial inner membrane[1]. This targeted binding

inhibits the transpeptidation step of peptidoglycan synthesis, structurally compromising the

bacterial cell wall and ultimately inducing osmotic lysis and cell death[1].
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Mechanism of Ticarcillin-mediated bacterial cell wall synthesis inhibition and cell lysis.

Physicochemical Properties & Causality in
Experimental Design
The selection of the monosodium hydrate salt form (CAS: 74682-62-5) over the disodium

variant is highly advantageous in unbuffered media preparations. It yields a slightly less

alkaline solution, which minimizes the risk of base-catalyzed hydrolysis of the sensitive beta-

lactam ring. Ticarcillin is highly hygroscopic and freely soluble in water, with aqueous solubility

exceeding 600 mg/mL[3].

Because the four-membered beta-lactam ring is extremely thermally labile, autoclaving the

antibiotic is strictly prohibited. Sterilization must be achieved exclusively via cold filtration. We
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mandate the use of Polyethersulfone (PES) filter membranes due to their inherently low protein

and non-specific drug-binding characteristics, ensuring the final filtrate retains its intended

molarity. Furthermore, aqueous stock solutions are susceptible to rapid hydrolytic degradation

at room temperature; therefore, aliquoting is required to prevent repeated freeze-thaw cycles

that accelerate the cleavage of the active compound[4].

Quantitative Data Summary
Table 1: Physicochemical and Stability Parameters of Ticarcillin Monosodium Hydrate

Parameter Value/Specification Causality/Impact

Aqueous Solubility > 600 mg/mL[3]

Allows for the preparation of

highly concentrated stock

solutions (e.g., 100-300

mg/mL).

pH (1% Aqueous Solution) 6.0 to 8.0[3]

Prevents extreme pH shifts in

culture media upon addition,

protecting cellular viability.

Stability (4°C) Up to 72 hours[3]

Suitable only for immediate

use or short-term experimental

windows.

Stability (-20°C) 1 month[4]

Prevents hydrolytic

degradation for medium-term

storage.

Stability (-80°C) 6 months[4]

Optimal temperature for long-

term preservation of the beta-

lactam ring.

Table 2: Application-Specific Working Concentrations
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Application Target Organism
Working
Concentration

Reference

Plant Tissue Culture
Agrobacterium

tumefaciens
200 - 300 µg/mL [2],[5]

Mammalian Cell

Culture

Pseudomonas

aeruginosa
50 - 100 µg/mL [1]
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Step-by-step workflow for the preparation and storage of Ticarcillin stock solutions.

Protocol A: Preparation of a 100 mg/mL Ticarcillin Stock
Solution
Note: Perform all steps involving open containers within a certified Class II Biological Safety

Cabinet (BSC) to maintain sterility.

Calculate and Weigh: Determine the required mass of Ticarcillin monosodium hydrate
powder. Adjust the mass based on the specific lot's purity/potency assay (provided on the

manufacturer's Certificate of Analysis) to ensure exactly 100 mg of active ticarcillin per mL.

Dissolution: Transfer the powder to a sterile, graduated conical tube. Add sterile, ultrapure

water (Milli-Q, 18.2 MΩ·cm) to reach approximately 80% of the final desired volume.

Agitation: Vortex gently until the powder is completely dissolved.

Validation Checkpoint 1 (Visual): The solution must be completely clear and colorless to

pale yellow[3]. Any particulate matter indicates incomplete dissolution and requires further

agitation.

Volume Adjustment: Add ultrapure water to reach the final target volume.

Validation Checkpoint 2 (pH Verification): Extract a 100 µL aliquot and dilute to 1 mL (1%

solution). Verify the pH is between 6.0 and 8.0[3]. If the pH is outside this range, the

structural integrity of the beta-lactam ring may be compromised, and the batch must be

discarded.

Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm Polyethersulfone

(PES) syringe filter. Depress the plunger with steady, even pressure to filter the solution into

a new sterile container.

Validation Checkpoint 3 (Filter Integrity): Post-filtration, ensure the filter housing is intact.

Excessive resistance or a sudden drop in pressure during filtration may indicate filter

clogging or membrane rupture, necessitating re-filtration.
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Aliquoting and Storage: Dispense the sterile filtrate into single-use aliquots (e.g., 1 mL per

sterile microcentrifuge tube). Store immediately at -20°C for up to 1 month, or -80°C for up to

6 months[4].

Protocol B: Application in Plant Tissue Culture
(Agrobacterium Elimination)

Media Preparation: Prepare the basal plant regeneration medium (e.g., MS medium) and

autoclave according to standard protocols.

Cooling: Allow the autoclaved medium to cool to approximately 45°C - 50°C in a

temperature-controlled water bath.

Causality: Adding ticarcillin to media hotter than 50°C will cause immediate thermal

degradation of the antibiotic, rendering it ineffective.

Supplementation: Thaw a 100 mg/mL Ticarcillin aliquot at room temperature. Add 2 mL of the

stock solution per 1 Liter of medium to achieve a final working concentration of 200 µg/mL[2],

[5].

Mixing and Pouring: Swirl the flask gently to ensure homogenous distribution without

introducing air bubbles, then pour into sterile Petri dishes.

Validation: Plate a control dish with a known strain of Agrobacterium tumefaciens. The

complete absence of bacterial colonies after 48 hours of incubation at 28°C validates the

bactericidal efficacy of the antibiotic selection plate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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